Cas no 2248094-56-4 (3-[[4-(2-Methyl-4-morpholinyl)-1-piperidinyl]sulfonyl]-2-pyridinecarbonitrile)

• Product Name: 3-[[4-(2-Methyl-4-morpholinyl)-1-piperidinyl]sulfonyl]-2-pyridinecarbonitrile
• CAS No: 2248094-56-4
• MF: C₁₆H₂₂N₄O₃S
• MW: 350.435882091522
• CID: 5411773
• PubChem ID: 137969326
• Update Time: 2025-07-14

3-[[4-(2-Methyl-4-morpholinyl)-1-piperidinyl]sulfonyl]-2-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[4-(2-Methylmorpholin-4-yl)piperidin-1-yl]sulfonylpyridine-2-carbonitrile
• 2248094-56-4
• Z1863969850
• 3-{[4-(2-methylmorpholin-4-yl)piperidin-1-yl]sulfonyl}pyridine-2-carbonitrile
• EN300-26602919
• 3-[[4-(2-Methyl-4-morpholinyl)-1-piperidinyl]sulfonyl]-2-pyridinecarbonitrile

• Inchi： 1S/C16H22N4O3S/c1-13-12-19(9-10-23-13)14-4-7-20(8-5-14)24(21,22)16-3-2-6-18-15(16)11-17/h2-3,6,13-14H,4-5,7-10,12H2,1H3
• InChI Key： XNCAOGSAUGSLOF-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=CC=C1S(N1CCC(N2CCOC(C)C2)CC1)(=O)=O

Computed Properties

• Exact Mass: 350.14126175g/mol
• Monoisotopic Mass: 350.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 549.1±60.0 °C(Predicted)
• pka: 7.06±0.40(Predicted)

Additional information on 3-[[4-(2-Methyl-4-morpholinyl)-1-piperidinyl]sulfonyl]-2-pyridinecarbonitrile

Research Brief on 3-[[4-(2-Methyl-4-morpholinyl)-1-piperidinyl]sulfonyl]-2-pyridinecarbonitrile (CAS: 2248094-56-4)

3-[[4-(2-Methyl-4-morpholinyl)-1-piperidinyl]sulfonyl]-2-pyridinecarbonitrile (CAS: 2248094-56-4) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonyl and morpholinyl-piperidine structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of 3-[[4-(2-Methyl-4-morpholinyl)-1-piperidinyl]sulfonyl]-2-pyridinecarbonitrile involves a multi-step process that includes the introduction of the morpholinyl-piperidine moiety and subsequent sulfonylation. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluation. Researchers have also explored its stability under various physiological conditions, which is critical for its potential use in vivo.

Pharmacological studies have revealed that 3-[[4-(2-Methyl-4-morpholinyl)-1-piperidinyl]sulfonyl]-2-pyridinecarbonitrile exhibits potent inhibitory activity against specific kinases and other enzymes involved in signal transduction pathways. These findings suggest its potential as a therapeutic agent for diseases such as cancer, inflammatory disorders, and neurodegenerative conditions. In vitro assays have demonstrated its ability to selectively target key molecular pathways, with minimal off-target effects, highlighting its specificity and safety profile.

In addition to its enzymatic inhibition properties, recent research has investigated the compound's pharmacokinetics and bioavailability. Preliminary data indicate that 3-[[4-(2-Methyl-4-morpholinyl)-1-piperidinyl]sulfonyl]-2-pyridinecarbonitrile has favorable absorption and distribution characteristics, although further optimization may be required to enhance its metabolic stability and half-life. These studies are crucial for advancing the compound into preclinical and clinical development stages.

The structural uniqueness of 3-[[4-(2-Methyl-4-morpholinyl)-1-piperidinyl]sulfonyl]-2-pyridinecarbonitrile has also prompted computational and molecular modeling studies to elucidate its binding mechanisms and interactions with target proteins. These insights have provided a deeper understanding of its mode of action and have guided the design of derivatives with improved efficacy and selectivity. Such efforts are expected to accelerate the discovery of next-generation therapeutics based on this scaffold.

In conclusion, 3-[[4-(2-Methyl-4-morpholinyl)-1-piperidinyl]sulfonyl]-2-pyridinecarbonitrile (CAS: 2248094-56-4) represents a promising candidate for further drug development. Its unique chemical structure, combined with its potent biological activity and favorable pharmacokinetic properties, positions it as a valuable tool for both basic research and therapeutic applications. Ongoing studies are expected to uncover additional therapeutic potentials and refine its pharmacological profile, paving the way for its eventual translation into clinical use.